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Compound of Interest

Compound Name: 2-(Aminomethyl)-4-bromophenol

Cat. No.: B1330120

This guide provides essential safety and logistical information for the proper handling and
disposal of 2-(Aminomethyl)-4-bromophenol (CAS No. 58349-96-5). As a brominated
aminophenol derivative, this compound requires meticulous management to ensure the safety
of laboratory personnel and protect the environment. This document is intended for
researchers, scientists, and drug development professionals who handle this or structurally
similar chemicals.

Disclaimer: Specific safety and disposal data for 2-(Aminomethyl)-4-bromophenol is limited.
Therefore, this guidance is synthesized from the established protocols for closely related
brominated and aminophenolic compounds, general principles of chemical safety, and
regulatory standards. The principles of hazard assessment for the structural analogues,
particularly 2-Amino-4-bromophenol, have been used to infer the necessary precautions.

Hazard Identification and Characterization

Understanding the inherent risks of a chemical is the foundation of its safe management. 2-
(Aminomethyl)-4-bromophenol is a halogenated organic compound containing both a phenol
and an amine functional group. This combination dictates its reactivity and toxicological profile.

Based on data from structurally similar compounds like 2-Amino-4-bromophenol, it is prudent to
handle this chemical as hazardous.[1] The primary concerns are acute toxicity if ingested or
inhaled, severe skin and eye irritation, and potential toxicity to aquatic life.[2][3][4] The
presence of bromine means that hazardous hydrogen bromide gas can be released during
decomposition, for instance, in a fire.[5]
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Table 1: Physicochemical and Hazard Profile of 2-(Aminomethyl)-4-bromophenol and its

Analogue

Property

Value | Information

Source

Chemical Name

2-(Aminomethyl)-4-

[6]

bromophenol
CAS Number 58349-96-5 [6]
Molecular Formula C7HsBrNO [6]
Molecular Weight 202.05 g/mol [6]
Appearance Likely a solid, crystalline 7]

powder at room temperature.

Inferred GHS Hazards

Acute Toxicity, Oral (Category
4), Harmful if swallowed.[3][4]
Acute Toxicity, Inhalation
(Category 4), Harmful if
inhaled.[3] Skin Irritation
(Category 2), Causes skin
irritation.[3][4] Eye Irritation
(Category 2), Causes serious
eye irritation.[3][4] Aquatic

Hazard, Toxic to aquatic life.[2]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases.[3][5]

Hazardous Decomposition

Carbon oxides (CO, COz),
Nitrogen oxides (NOX),
Hydrogen bromide.[5]

Pre-Disposal: Safe Handling and Personal
Protective Equipment (PPE)

Proper disposal begins with safe handling during use. The primary goal is to prevent any

exposure to the chemical or its release into the environment.
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Engineering Controls: All work with 2-(Aminomethyl)-4-bromophenol, including weighing and
preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation
of dust or vapors.[8] Ensure that an eyewash station and safety shower are readily accessible.

[5]

Personal Protective Equipment (PPE): The Occupational Safety and Health Administration
(OSHA) requires employers to provide appropriate PPE.[9]

e Hand Protection: Wear chemically resistant gloves, such as nitrile gloves. Always inspect
gloves before use and use proper removal technique to avoid skin contact.[2]

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a risk of splashing.[5]

o Skin and Body Protection: A lab coat must be worn and kept buttoned. Long-sleeved clothing
is recommended.[5]

The Disposal Protocol: A Step-by-Step Guide

Disposal of 2-(Aminomethyl)-4-bromophenol must comply with federal regulations, such as
the Resource Conservation and Recovery Act (RCRA), as well as state and institutional
policies.[10] Never dispose of this chemical down the drain or in regular trash.[11]

Step 1: Waste Characterization This compound is a non-acute hazardous chemical waste. Due
to the presence of bromine, it is classified as a halogenated organic waste. This classification is
critical for proper segregation.

Step 2: Selecting a Waste Container

o Use a container that is chemically compatible with the waste. A high-density polyethylene
(HDPE) or glass bottle with a secure, screw-top cap is appropriate.[12]

e The container must be in good condition, free of leaks or damage.[12]

» Ensure the container is appropriately sized for the expected volume of waste to avoid long
storage times of nearly-full containers.
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Step 3: Labeling the Waste Container Proper labeling is a critical regulatory requirement.[12]

Affix a hazardous waste label to the container before adding any waste. The label must include:

The words "Hazardous Waste".[12]

The full chemical name: "2-(Aminomethyl)-4-bromophenol”. Avoid abbreviations or
formulas. If it is a solution, list all components and their approximate percentages.[12]

The appropriate hazard warnings (e.g., "Toxic," "Irritant™).

The date when waste was first added to the container (the "accumulation start date").

Step 4: Waste Accumulation and Segregation

Location: Store the waste container in a designated "Satellite Accumulation Area" (SAA),
which must be at or near the point of generation and under the control of the lab personnel.
[11][12]

Segregation: Store the waste container away from incompatible materials, particularly strong
oxidizing agents, acids, and bases, to prevent dangerous chemical reactions.[5][12] Use
secondary containment (such as a plastic tub) to contain potential spills.

Container Management: Keep the waste container securely capped at all times, except when
adding waste.[12]

Step 5: Arranging for Final Disposal

Once the waste container is full (leaving some headspace for expansion) or has been in the
SAA for the maximum allowed time (typically six to twelve months for academic labs),
arrange for its removal.[11][13]

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
hazardous waste disposal contractor to schedule a pickup.[11] Do not attempt to transport or
dispose of the waste yourself.

Disposal Decision Workflow
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The following diagram outlines the decision-making process for managing waste generated
from experiments involving 2-(Aminomethyl)-4-bromophenol.

Waste Generated
(Pure chemical, solution, or contaminated labware)

i

Characterize Waste
Is it 2-(Aminomethyl)-4-bromophenol or contaminated with it?

Select Compatible Container
(e.g., HDPE, Glass) with screw cap

Label Container
'Hazardous Waste', full chemical name, hazards, date

Store in Satellite Accumulation Area (SAA)
Segregate from incompatibles

Is Container Full or
Has Max Time Limit Been Reached?

Contact EH&S for Pickup
Complete waste pickup request form

Waste Removed by
Certified Professionals
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Click to download full resolution via product page
Caption: Waste Disposal Workflow for 2-(Aminomethyl)-4-bromophenol.
Managing Spills and Exposures
Accidents require immediate and correct responses to minimize harm.
Spill Cleanup: For a small spill of solid material:
o Evacuate non-essential personnel from the area.[9]

o Wearing appropriate PPE (respirator, gloves, goggles, lab coat), gently cover the spill with an
inert absorbent material like vermiculite or sand. Do not dry sweep, as this can create
airborne dust.[9][14]

o Carefully sweep up the absorbed material and place it into a designated hazardous waste
container.[15]

+ Clean the spill area with soap and water, and collect the cleaning materials as hazardous
waste.

o For large spills, evacuate the area and contact your institution's emergency response team
or EH&S immediately.

Exposure Response:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation persists.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]
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By adhering to these procedures, researchers can ensure that the disposal of 2-
(Aminomethyl)-4-bromophenol is conducted safely, responsibly, and in full compliance with
environmental regulations, thereby protecting themselves, their colleagues, and the wider
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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